Cas no 21213-10-5 (2-(Propylthio)benzoic Acid)

• Product name: 2-(Propylthio)benzoic Acid
• CAS No: 21213-10-5
• MF: C₁₀H₁₂O₂S
• MW: 196.26600
• MDL: MFCD02729229
• CID: 911309

2-(Propylthio)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(propylsulfanyl)benzoic acid
• 2-(PROPYLTHIO)BENZOIC ACID
• 2-propylsulfanylbenzoic acid
• 2-Propylmercapto-benzoesaeure
• 2-propylsulfanyl-benzoic acid
• 2-propylthiobenzoic acid
• n-Propylthiosalicylic acid
• S-propyl-thiosalicylic acid
• 2-(Propylthio)benzoic Acid

• MDL： MFCD02729229
• Inchi： InChI=1S/C10H12O2S/c1-2-7-13-9-6-4-3-5-8(9)10(11)12/h3-6H,2,7H2,1H3,(H,11,12)
• InChI Key： MNTQKBRBPNZLPM-UHFFFAOYSA-N
• SMILES： CCCSC1=CC=CC=C1C(=O)O

Computed Properties

• Exact Mass: 196.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 62.60000
• LogP: 2.88690

2-(Propylthio)benzoic Acid Security Information

2-(Propylthio)benzoic Acid Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives